Cas no 2228656-70-8 (2-1-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine
• CAS No: 2228656-70-8
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6258850
• PubChem ID: 165615013
• Update Time: 2025-05-22

2-1-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine
• 2-[1-(1-methyl-1H-indol-6-yl)cyclobutyl]ethan-1-amine
• EN300-1811684
• 2228656-70-8

• Inchi： 1S/C15H20N2/c1-17-10-5-12-3-4-13(11-14(12)17)15(8-9-16)6-2-7-15/h3-5,10-11H,2,6-9,16H2,1H3
• InChI Key： HVINWDATCYPTTD-UHFFFAOYSA-N
• SMILES： NCCC1(C2=CC=C3C=CN(C)C3=C2)CCC1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 31Ų

Additional information on 2-1-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine

2-(1-Methyl-1H-indol-6-yl)cyclobutylethan-1-amine: A Comprehensive Overview

The compound with CAS number 2228656-70-8, commonly referred to as 2-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclobutane ring fused with an indole moiety and an amine group. The indole ring, a heterocyclic structure with a nitrogen atom, is a key structural element in many bioactive compounds, contributing to its potential as a drug candidate.

Recent studies have highlighted the importance of the cyclobutane ring in this compound, as it imparts rigidity and stability to the molecule. This structural feature is particularly advantageous in drug design, where maintaining conformational integrity is crucial for bioactivity. The methyl group attached to the indole ring further enhances the molecule's stability and may play a role in modulating its pharmacokinetic properties.

The synthesis of 2-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine involves a multi-step process that typically begins with the preparation of the indole derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclobutane ring, ensuring high yields and purity. These methods are not only efficient but also align with green chemistry principles, making them suitable for large-scale production.

In terms of applications, this compound has shown promise in various therapeutic areas. Preclinical studies have demonstrated its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as hypertension and neurodegenerative diseases. The ability of this compound to selectively bind to these receptors without inducing significant side effects makes it a compelling candidate for further development.

Moreover, the cyclobutane-amine moiety has been implicated in enhancing the molecule's ability to penetrate cellular membranes, a property that is essential for drug delivery. This feature has led researchers to explore its potential as a vector for delivering therapeutic agents across biological barriers, opening new avenues for targeted drug delivery systems.

The latest research also points to the role of this compound in modulating enzyme activity. Specifically, it has been shown to inhibit certain kinases involved in cell signaling pathways, which are often dysregulated in cancer and inflammatory diseases. This inhibition could pave the way for novel therapeutic strategies aimed at controlling these pathways more effectively.

In conclusion, 2-(1-methyl-1H-indol-6-yl)cyclobutylethan-1-amine represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with its promising biological activity, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to the field of medicinal chemistry.